Cas no 2680801-51-6 (tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate)

• Product Name: tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate
• CAS No: 2680801-51-6
• MF: C₂₀H₂₃BrClNO₄
• MW: 456.757924318314
• CID: 5624898
• PubChem ID: 165927588
• Update Time: 2025-06-08

tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304468
• 2680801-51-6
• tert-butyl N-({2-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl}methyl)carbamate
• tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate

• Inchi： 1S/C20H23BrClNO4/c1-20(2,3)27-19(24)23-11-14-9-17(25-4)18(10-15(14)21)26-12-13-7-5-6-8-16(13)22/h5-10H,11-12H2,1-4H3,(H,23,24)
• InChI Key： RPDROHBKQRTVSC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CNC(=O)OC(C)(C)C)OC)OCC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 455.04990g/mol
• Monoisotopic Mass: 455.04990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate (CAS No. 2680801-51-6)

The compound tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate (CAS No. 2680801-51-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a bromo substituent, a chlorophenyl moiety, and a methoxy group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key features of tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate is its carbamate functional group, which is widely utilized in medicinal chemistry to enhance metabolic stability and bioavailability. The presence of the tert-butyl group further contributes to the compound's steric protection, making it a preferred choice for selective chemical transformations. This aligns with current trends in green chemistry, where researchers prioritize stable and efficient intermediates to minimize waste and improve synthetic yields.

In recent years, the demand for halogenated aromatic compounds like this one has surged, driven by their applications in cancer research and central nervous system (CNS) drug development. The bromo and chloro substituents in this molecule enable precise modifications, which are critical for structure-activity relationship (SAR) studies. Additionally, the methoxy group enhances solubility, a property highly sought after in modern drug design to improve pharmacokinetics.

From an industrial perspective, CAS No. 2680801-51-6 is gaining attention as a building block for high-value fine chemicals. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a hot topic in catalysis research. This aligns with the growing interest in sustainable synthesis methods, where chemists aim to reduce heavy metal usage and optimize reaction conditions. The compound's unique structure also makes it a candidate for photocatalysis applications, another rapidly evolving field in organic chemistry.

For researchers exploring heterocyclic chemistry, this compound serves as a versatile precursor. Its aryl bromide functionality allows for further functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently discussed in peer-reviewed journals. Moreover, the carbamate protection strategy is widely used in peptide synthesis, making this compound relevant to biochemists working on protease inhibitors or protein engineering.

Environmental considerations are also shaping the discourse around compounds like tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate. With increasing regulatory focus on persistent organic pollutants (POPs), scientists are investigating its degradation pathways and ecological impact. This ties into broader conversations about benign by design principles in chemical manufacturing, where molecules are engineered for both efficacy and environmental safety.

In analytical chemistry, the characterization of CAS No. 2680801-51-6 presents interesting challenges and opportunities. Advanced techniques like LC-MS and NMR spectroscopy are essential for quality control, especially given the compound's multiple aromatic protons and stereoelectronic effects. These aspects are particularly relevant to pharmaceutical quality assurance professionals who prioritize precise structural elucidation.

The future outlook for tert-butyl N-({2-bromo-4-(2-chlorophenyl)methoxy-5-methoxyphenyl}methyl)carbamate appears promising, especially with the rise of fragment-based drug discovery and DNA-encoded library technology. Its modular structure allows for diverse derivatization, meeting the needs of high-throughput screening platforms. As the scientific community continues to explore targeted therapies and precision medicine, such specialized intermediates will undoubtedly play a pivotal role in advancing biomedical research.